Magnetic response of hybrid ferromagnetic and antiferromagnetic core–shell nanostructures†
Nanoscale Pub Date: 2016-01-14 DOI: 10.1039/C5NR07946B
Abstract
The synthesis of FeTiO3–Ni(Ni80Fe20) core–shell nanostructures by a two-step method (sol–gel and DC electrodeposition) has been demonstrated. XRD analysis confirms the rhombohedral crystal structure of FeTiO3(FTO) with space group R![[3 with combining macron]](https://www.rsc.org/images/entities/char_0033_0304.gif)
. Transmission electron microscopy clearly depicts better morphology of nanostructures with shell thicknesses of ∼25 nm. Room temperature magnetic measurements showed significant enhancement of magnetic anisotropy for the permalloy (Ni80Fe20)–FTO over Ni–FTO core–shell nanostructures. Low temperature magnetic measurements of permalloy–FeTiO3 core–shell structure indicated a strong exchange bias mechanism with magnetic coercivity below the antiferromagnetic Neel temperature (TN = 59 K). The exchange bias is attributed to the alignment of magnetic moments in the antiferromagnetic material at low temperature. Our scheme opens a path towards optimum automotive systems and wireless communications wherein broader bandwidths and smaller sizes are required.
Recommended Literature
- [1] Synthesis, X-ray characterization and study of new ionic complexes of 2-pyridone, obtained by oxidation with I2
- [2] Charge transfer and antiferromagnetic order in the A-site-ordered perovskite LaCu3Fe4O12
- [3] Effect of the TiO2 crystal structure on the activity of TiO2-supported platinum catalysts for ammonia synthesis via the NO–CO–H2O reaction
- [4] Front cover
- [5] Emerging trends in direct air capture of CO2: a review of technology options targeting net-zero emissions
- [6] Synthesis of a well-defined glycoconjugate vaccine by a tyrosine-selective conjugation strategy†
- [7] Site-specific ammonia adsorption and transduction on a naphthalimide derivative molecule – a complementary analysis involving ab initio calculation and experimental verification
- [8] Structural evolution in catanionic mixtures of cetylpyridinium chloride and sodium deoxycholate
- [9] Electron-pinned defect dipoles in (Li, Al) co-doped ZnO ceramics with colossal dielectric permittivity†
- [10] Integrating multiple omics data for the discovery of potential Beclin-1 interactions in breast cancer†
Journal Name：Nanoscale
Research Products
-
1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
-
CAS no.: 10403-00-6
-
CAS no.: 13535-07-4
